N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide

• IUPAC Name: N-[(3,4-dichlorophenyl)carbamothioyl]-4-fluorobenzamide
• InChI: InChI=1S/C14H9Cl2FN2OS/c15-11-6-5-10(7-12(11)16)18-14(21)19-13(20)8-1-3-9(17)4-2-8/h1-7H,(H2,18,19,20,21)
• InChI Key: STIRDZLYTHMDPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(=S)NC2=CC(=C(C=C2)Cl)Cl)F
• Molecular Formula: C14H9Cl2FN2OS
• Molecular Weight: 343.2 g/mol

Description

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide, also known as DCF, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide works by binding to the active site of CA IX, preventing the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate ions. This disrupts the pH balance within the cancer cell, leading to a decrease in cell proliferation and an increase in cell death.
Biochemical and Physiological Effects
N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide in lab experiments is its high potency, which allows for the use of lower concentrations of the compound. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide. One area of interest is the development of N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide as a cancer therapy, either alone or in combination with other drugs. Another area of interest is the development of N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide as a treatment for inflammatory and neurodegenerative diseases. Additionally, further research is needed to better understand the mechanism of action of N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide and its potential side effects.

Synthesis Methods

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide can be synthesized through a multi-step process that involves the reaction of 3,4-dichloroaniline with carbon disulfide, followed by the reaction with 4-fluorobenzoyl chloride. The resulting product is then purified through recrystallization to obtain N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide in its pure form.

Scientific Research Applications

N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide has been widely used in scientific research due to its ability to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX). This enzyme is overexpressed in many types of cancer cells and has been identified as a potential target for cancer therapy. N-{[(3,4-dichlorophenyl)amino]carbonothioyl}-4-fluorobenzamide has been shown to effectively inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anti-cancer drug.